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Compound of Interest

1-(2-Chlorophenyl)-2,2,2-
Compound Name:

trifluoroethanone
CAS No.: 5860-95-7
Cat. No.: B1592166

Get Quote

Topic: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone Proper Disposal Procedures

Executive Safety Directive

STOP & READ: Do NOT attempt to neutralize this chemical using basic solutions (e.g., Sodium
Hydroxide, Sodium Bicarbonate).

¢ Critical Hazard: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone is a trifluoromethyl ketone.[1]
Upon contact with aqueous bases, it undergoes the Haloform Reaction, releasing Fluoroform
(ngcontent-ng-c3230145110=""_nghost-ng-c1768664871="" class="inline ng-star-inserted">

).

» Risk: Fluoroform is a potent greenhouse gas and a simple asphyxiant. In a closed waste
container, this reaction can generate sufficient pressure to cause a vessel rupture or
explosion.

e Immediate Action: Segregate strictly into Halogenated Organic Waste streams.
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Chemical Profile & Risk Assessment

Effective disposal requires understanding the specific physicochemical properties that dictate

waste stream compatibility.

Property

Data

Operational Implication

Chemical Name

1-(2-Chlorophenyl)-2,2,2-

trifluoroethanone

CAS: 112656-95-8

Molecular Formula

High Halogen Content (Cl +
3F)

Physical State

Liquid or Low-Melting Solid

May solidify in cool waste

storage areas.[1]

Boiling Point

>180°C (Predicted)

Low volatility, but aerosols are

hazardous.[1]

Reactivity Class

Electrophilic Ketone

Highly Reactive with

nucleophiles (bases, amines).

[1]

Waste Code

D001 (Ignitable), Halogenated

Requires high-temp

incineration with scrubbing.[1]

The Mechanistic Danger: Why Segregation is Vital

The trifluoromethyl group (

) is powerfully electron-withdrawing, making the carbonyl carbon highly electrophilic. Unlike
standard ketones, this compound is susceptible to nucleophilic attack even by weak bases or

water (forming hydrates).

The Haloform Cleavage Pathway:

[1]

e Outcome: The release of gaseous fluoroform (

) in a sealed waste drum creates a "pressure bomb" scenatrio.
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e Prevention: Ensure the waste stream pH is Neutral or slightly Acidic (pH 4-7). Never mix with
alkaline waste streams (e.g., spent NaOH cleaning solutions).

Step-by-Step Disposal Protocol

This protocol is designed to isolate the chemical from incompatible streams and prepare it for
high-temperature incineration.

Phase 1: Pre-Disposal Stabilization

o Check Phase & pH: Before pouring, verify the receiving waste container is Halogenated
Organic Waste.

» Solvent Compatibility: If the material is neat (pure), dilute it with a compatible non-basic
solvent (e.g., Dichloromethane, Ethyl Acetate, or Acetone) to prevent crystallization in the
container.

e Quenching (Only if necessary for trace amounts): If you must clean glassware, rinse with
Acetone first. Do not use alkaline detergent baths (like KOH/Isopropanol) for the initial clean.

Phase 2: Packaging & Labeling

o Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers.

o Cap: Must be Polypropylene with a Teflon (PTFE) liner. Standard paper liners may
degrade.

» Labeling: Apply a hazardous waste label with the following specific notations:
o Contains: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone[1][2][3]
o Constituents: Fluorine, Chlorine[1][4][5][6][7]

o Hazard: Irritant, DO NOT MIX WITH BASE[1]

Phase 3: Waste Stream Selection (Decision Tree)
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Waste Material:
1-(2-Chlorophenyl)-2,2,2-trifluoroethanone

Is it Pure or in Solution?

N

In Solution

Pure Substance

Check pH of Solution

Dilute w/ Acetone Basic (pH > 8)

STOP! Risk of CHF3  [WAXI[e[To/AN =101 = 1N (0] 5 74

Action: CAREFULLY Acidify
with dilute HCl to pH < 7
(Ventilate for off-gassing)

Stream: Halogenated Organics
(High BTU Incineration)

I
I
:WRONG PATH

Stream: Non-Halogenated
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Figure 1: Operational decision tree for segregating trifluoromethyl ketone waste. Note the
critical intervention point for basic solutions.

Emergency Spill Response

If a spill occurs outside a fume hood:

Evacuate & Ventilate: The compound is a lachrymator (eye irritant) and respiratory irritant.

PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

Absorb:
o Use: Vermiculite, dry sand, or commercial organic spill pads.

o Do NOT Use: Sodium Bicarbonate or "Acid Neutralizer" powders (often contain bases).
These will trigger the haloform reaction and release gas.

Disposal of Debris: Scoop absorbed material into a wide-mouth jar. Label as "Debris
contaminated with Fluorinated Ketone."

Regulatory & Environmental Context

Why Incineration? Standard wastewater treatment cannot degrade the Carbon-Fluorine (C-F)
bond, one of the strongest in organic chemistry.

» Facility Requirement: The waste must be sent to a RCRA-permitted TSDF (Treatment,
Storage, and Disposal Facility) capable of High-Temperature Incineration (>1100°C).[1]

e Scrubbing: The facility must have wet scrubbers to capture the Hydrogen Fluoride (HF) and
Hydrogen Chloride (HCI) gases generated during combustion.

Compliance Check:

o« EPA/RCRA: While not explicitly "U" or "P" listed, it is regulated under 40 CFR 261 as
characteristic hazardous waste (Ignitable/Toxic).
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Halogen Load: Ensure your waste manifest declares "High Halogen Content" so the
incinerator operator can adjust feed rates to prevent corrosion of their equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. 2,2,2-Trifluoro-1-(2,4,6-trichloro-phenyl)-ethanone | CBH2CI3F30 | CID 72208337 -
PubChem [pubchem.ncbi.nim.nih.gov]

3. 1-(2-AMINO-5-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANONE | 154598-53-5
[chemicalbook.com]

4. Haloform reaction - Wikipedia [en.wikipedia.org]

5. epa.gov [epa.gov]

6. 2,2,2-trifluoro-1-(3,4,5-trichlorophenyl)ethanone | 158401-00-4 [chemicalbook.com]
7. wmsolutions.com [wmsolutions.com]

To cite this document: BenchChem. [1-(2-Chlorophenyl)-2,2,2-trifluoroethanone proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_2_2-Trifluoro-1-_2_4_6-trichlorophenyl_ethanone
https://www.masterorganicchemistry.com/2020/08/26/haloform-reaction-mechanism/
https://www.epa.gov/remedytech/incineration-overview
https://www.benchchem.com/product/b1592166?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/72208337
https://pubchem.ncbi.nlm.nih.gov/compound/72208337
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB21090743.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB21090743.htm
https://en.wikipedia.org/wiki/Haloform_reaction
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02654678.htm
https://www.wmsolutions.com/pdf/f_listed_solvents_06_01_05.pdf
https://www.benchchem.com/product/b1592166/docs#1-2-chlorophenyl-2-2-2-trifluoroethanone-proper-disposal-procedures
https://www.benchchem.com/product/b1592166/docs#1-2-chlorophenyl-2-2-2-trifluoroethanone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1592166/docs#1-2-chlorophenyl-2-2-2-
trifluoroethanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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